(+/-)-b-Butyrolactone (+/-)-b-Butyrolactone Beta-butyrolactone is a clear colorless liquid with an acetone-like odor. (NTP, 1992)
Beta-Butyrolactone is a beta-lactone.
Brand Name: Vulcanchem
CAS No.: 36536-46-6
VCID: VC0146191
InChI: InChI=1S/C4H6O2/c1-3-2-4(5)6-3/h3H,2H2,1H3
SMILES: CC1CC(=O)O1
Molecular Formula: C4H6O2
Molecular Weight: 86.09 g/mol

(+/-)-b-Butyrolactone

CAS No.: 36536-46-6

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VCID: VC0146191

Molecular Formula: C4H6O2

Molecular Weight: 86.09 g/mol

(+/-)-b-Butyrolactone - 36536-46-6

CAS No. 36536-46-6
Product Name (+/-)-b-Butyrolactone
Molecular Formula C4H6O2
Molecular Weight 86.09 g/mol
IUPAC Name 4-methyloxetan-2-one
Standard InChI InChI=1S/C4H6O2/c1-3-2-4(5)6-3/h3H,2H2,1H3
Standard InChIKey GSCLMSFRWBPUSK-UHFFFAOYSA-N
SMILES CC1CC(=O)O1
Canonical SMILES CC1CC(=O)O1
Boiling Point 160 to 163 °F at 29 mm Hg (NTP, 1992)
Density 1.0555 at 68 °F (NTP, 1992)
Flash Point 140 °F (NTP, 1992)
Melting Point -46.3 °F (NTP, 1992)
Physical Description Beta-butyrolactone is a clear colorless liquid with an acetone-like odor. (NTP, 1992)
Description Beta-butyrolactone is a clear colorless liquid with an acetone-like odor. (NTP, 1992)
Beta-Butyrolactone is a beta-lactone.
Solubility greater than or equal to 100 mg/mL at 73° F (NTP, 1992)
Synonyms 3-Hydroxybutyric acid-b-lactone
Vapor Pressure 0.5 mm Hg at 108 °F ; 5.5 mm Hg at 124° F; 18.5 mm Hg at 163° F (NTP, 1992)
PubChem Compound 18303
Last Modified Nov 11 2021
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